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Introduction
Fuziline, a diterpenoid alkaloid derived from Aconitum carmichaelii Debeaux (Fuzi), has

demonstrated notable effects on mitochondrial function.[1][2] These application notes provide a

comprehensive overview of Fuziline's impact on mitochondria and detailed protocols for

assessing these effects. The information is intended to guide researchers in evaluating

Fuziline and similar compounds in the context of drug discovery and development, particularly

for conditions associated with mitochondrial dysfunction.

Fuziline's Impact on Mitochondrial Function
Fuziline has been shown to modulate several key aspects of mitochondrial biology, primarily

through the activation of β-adrenergic receptors and the subsequent downstream cAMP-PKA

signaling pathway.[3] Its effects are multifaceted, encompassing bioenergetics, membrane

potential, and cellular stress responses.
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Parameter Effect of Fuziline Key Findings
Relevant Signaling
Pathway

Mitochondrial Viability Enhances

Fuziline treatment

leads to improved

mitochondrial viability.

[3]

β-AR -> cAMP-PKA

Mitochondrial

Membrane Potential

(MMP)

Significantly Increases

Fuziline maintains the

stability of the

mitochondrial

membrane potential.

[3]

β-AR -> cAMP-PKA

ATP Consumption Promotes

Fuziline increases the

ADP/ATP ratio,

indicating enhanced

ATP consumption.

β-AR -> cAMP-PKA

Oxidative Stress Reduces

Fuziline inhibits ROS-

induced endoplasmic

reticulum stress.

PERK/eIF2α/ATF4/CH

OP

Apoptosis Inhibits

Fuziline inhibits the

release of cytochrome

C into the cytoplasm.

Intrinsic Apoptosis

Pathway

Signaling Pathways Modulated by Fuziline
Fuziline's influence on mitochondrial function is mediated by its interaction with specific

signaling cascades. Understanding these pathways is crucial for elucidating its mechanism of

action.
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Fuziline-Mediated Mitochondrial Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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